Cas no 613671-48-0 (Atranone H)

Atranone H structure
Atranone H structure
Product name:Atranone H
CAS No:613671-48-0
MF:C24H32O8
MW:448.506088256836
CID:6645832

Atranone H Chemical and Physical Properties

Names and Identifiers

    • Atranone H
    • Inchi: 1S/C24H32O8/c1-11(2)24(29)14-8-7-12(3)18-15-16(23(6,28)31-18)20(26)30-17(15)13(4)9-10-22(14,5)32-21(27)19(24)25/h7,11,14-16,18,28-29H,8-10H2,1-6H3
    • InChI Key: ACYYQFZAPACISZ-UHFFFAOYSA-N
    • SMILES: CC(C1(C(=O)C(=O)OC2(C1CC=C(C1C3C(=C(CC2)C)OC(C3C(O)(C)O1)=O)C)C)O)C

Computed Properties

  • Exact Mass: 448.21
  • Monoisotopic Mass: 448.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 1
  • Complexity: 948
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119A^2

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